NMDA Receptor Engagement vs. Phenyl-Spaced Analogs
A series of BCP-based ω-acidic amino acids including (2S)- and (2R)-2-(3′-carboxymethylbicyclo[1.1.1]pentyl)glycines, which contain the acetic acid extended spacer motif structurally analogous to the target compound, were synthesized and evaluated as glutamate receptor ligands [1]. These BCP-containing compounds were compared against phenyl-spaced analogs in pharmacophoric modeling studies. The bridgehead-to-bridgehead distance in BCP (approximately 1.8–1.9 Å) is shorter than the para-phenyl distance (approximately 2.8 Å between substituent attachment points), resulting in a pharmacophoric group separation of 5.6 Å for S-CBPG versus 6.6 Å for the corresponding 4-carboxyphenylglycine [1].
| Evidence Dimension | Bridgehead substituent separation distance (pharmacophoric spacing) |
|---|---|
| Target Compound Data | Approximately 1.8–1.9 Å (BCP bridgehead-to-bridgehead distance) |
| Comparator Or Baseline | Para-disubstituted phenyl: approximately 2.8 Å (substituent attachment points) |
| Quantified Difference | BCP spacing is approximately 1.0 Å shorter than para-phenyl spacing; pharmacophoric group separation difference of ~1.0 Å (5.6 Å vs. 6.6 Å) observed in S-CBPG relative to 4-CPG |
| Conditions | Molecular modeling and X-ray crystallographic analysis of glutamate receptor ligands |
Why This Matters
The shorter inter-substituent distance directly impacts ligand-receptor complementarity and enables differentiation in patent landscapes when pursuing glutamate receptor targets.
- [1] Filosa R, Carmela Fulco M, Marinozzi M, et al. Design, synthesis and biological evaluation of novel bicyclo[1.1.1]pentane-based ω-acidic amino acids as glutamate receptors ligands. Bioorg Med Chem. 2009;17(1):242-250. View Source
